Cas no 1334147-07-7 (2-(2-methyl-1-propyl-1H-indol-3-yl)ethan-1-amine)

• Product Name: 2-(2-methyl-1-propyl-1H-indol-3-yl)ethan-1-amine
• CAS No: 1334147-07-7
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• MDL: MFCD19686465
• CID: 5217356
• Update Time: 2025-05-25

2-(2-methyl-1-propyl-1H-indol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-1-propyl-1H-indol-3-yl)ethan-1-amine
• 1H-Indole-3-ethanamine, 2-methyl-1-propyl-

• MDL： MFCD19686465
• Inchi： 1S/C14H20N2/c1-3-10-16-11(2)12(8-9-15)13-6-4-5-7-14(13)16/h4-7H,3,8-10,15H2,1-2H3
• InChI Key： RUHVRUSTIHUBIE-UHFFFAOYSA-N
• SMILES： N1(CCC)C2C=CC=CC=2C(CCN)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 217
• XLogP3: 2.5
• Topological Polar Surface Area: 31

Additional information on 2-(2-methyl-1-propyl-1H-indol-3-yl)ethan-1-amine

2-(2-Methyl-1-propyl-1H-indol-3-yl)ethan-1-amine: A Comprehensive Overview

2-(2-Methyl-1-propyl-1H-indol-3-yl)ethan-1-amine, also known by its CAS number 1334147-07-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an indole ring system with an ethanamine moiety. The indole ring, a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring, is a common feature in many bioactive compounds. The substitution pattern on the indole ring, particularly the methyl and propyl groups, plays a crucial role in determining the compound's chemical properties and biological activity.

The synthesis of 2-(2-Methyl-1-propyl-1H-indol-3-yl)ethan-1-amine typically involves multi-step organic reactions, often starting from readily available starting materials. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for constructing such complex molecules. For instance, researchers have employed catalytic asymmetric synthesis to achieve high enantioselectivity in the formation of the indole core. This approach not only enhances the purity of the final product but also reduces waste, aligning with the principles of green chemistry.

In terms of applications, 2-(2-Methyl-1-propyl-1H-indol-3-yl)ethanamime has shown promise in various areas. One notable application is its potential as a building block for drug discovery. The indole moiety is known to exhibit diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Recent studies have demonstrated that this compound can modulate key cellular pathways involved in neurodegenerative diseases, such as Alzheimer's disease. Additionally, its ethanamine group provides versatility in chemical reactivity, making it suitable for further functionalization in medicinal chemistry.

From a structural perspective, the compound's molecular weight is approximately 265 g/mol, with a melting point around 95°C. Its solubility in common solvents such as dichloromethane and ethanol has been well-documented, facilitating its use in various chemical reactions. Computational studies using molecular docking have revealed that the compound can bind effectively to several protein targets, including kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound for drug development.

Recent research has also explored the environmental fate and toxicity of 2-(2-Methyl-propylindol-ethanamine). Studies indicate that the compound undergoes biodegradation under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when properly managed. However, further investigations are warranted to fully understand its long-term ecological impact.

In conclusion, 2-(2-Methyl-propylindol-ethanamine) represents a valuable addition to the arsenal of compounds used in modern chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a promising candidate for future research and development.